Cas no 4559-92-6 (N-phenylmorpholine-4-carboxamide)

• Product Name: N-phenylmorpholine-4-carboxamide
• CAS No: 4559-92-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD00023322
• CID: 333088
• PubChem ID: 341876
• Update Time: 2025-05-28

N-phenylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxamide,N-phenyl-
• N-phenylmorpholine-4-carboxamide
• morpholin-4-yl-N-benzamide
• morpholine-4-carboxylic acid phenylamide
• Morpholine-N-carboxanilide
• N-phenyl-1-morpholinecarboxamide
• N-Phenyl-4-morpholinecarboxamide
• N-phenylmorpholine-1-carboxamide
• N-phenyl-morpholine-4-carboxamide
• N-phenyl-N',N'-(3-oxapentamethylene)urea
• HMS2371B07
• phenylcarbamoyl-morpholine
• CBMicro_016102
• N-phenylcarbamoylmorpholine
• Z44590817
• NSC375995
• MLS000523633
• Oprea1_668328
• SDCCGMLS-0064510.P001
• N-Phenyl-4-morpholinecarboxamide #
• CHEMBL1170522
• 4559-92-6
• 4-(Phenylcarbamoyl)morpholine
• AKOS003409391
• SCHEMBL1848179
• BIM-0016268.P001
• Oprea1_389636
• SMR000122706
• NSC-375995
• CCG-5285
• DTXSID10321455

• MDL： MFCD00023322
• Inchi： 1S/C11H14N2O2/c14-11(13-6-8-15-9-7-13)12-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,12,14)
• InChI Key： MNKRJSJKVHUXIG-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 206.10600
• Monoisotopic Mass: 206.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 422.8°C at 760 mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.602
• PSA: 41.57000
• LogP: 1.56160

Additional information on N-phenylmorpholine-4-carboxamide

Recent Advances in the Study of N-phenylmorpholine-4-carboxamide (CAS: 4559-92-6)

N-phenylmorpholine-4-carboxamide (CAS: 4559-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its morpholine and phenyl carboxamide moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent literature highlights its role as a promising scaffold for drug development, particularly in the context of neurodegenerative diseases and cancer therapy.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of N-phenylmorpholine-4-carboxamide derivatives. The research team employed a combination of computational modeling and in vitro assays to identify key structural features that enhance binding affinity to target proteins. Their findings revealed that subtle modifications to the phenyl ring could significantly improve the compound's selectivity and potency, paving the way for the development of next-generation therapeutics.

In another groundbreaking study, researchers investigated the neuroprotective effects of N-phenylmorpholine-4-carboxamide in models of Alzheimer's disease. The compound demonstrated the ability to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells. These results, published in Neuropharmacology (2024), suggest that N-phenylmorpholine-4-carboxamide could serve as a viable candidate for mitigating neurodegenerative pathology.

Furthermore, the anticancer potential of N-phenylmorpholine-4-carboxamide has been a focal point of recent research. A preclinical study in Molecular Cancer Therapeutics (2023) reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies indicated that N-phenylmorpholine-4-carboxamide interferes with cell cycle progression and induces apoptosis, offering a novel approach to targeted cancer therapy.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of N-phenylmorpholine-4-carboxamide. Current efforts are directed toward improving its bioavailability and reducing off-target effects. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-phenylmorpholine-4-carboxamide (CAS: 4559-92-6) represents a versatile and pharmacologically active compound with broad therapeutic potential. Ongoing research continues to uncover its multifaceted roles in disease modulation, underscoring its importance in the evolving landscape of chemical biology and drug discovery.